![molecular formula C19H23NO4 B1223392 Gepinacin](/img/structure/B1223392.png)
Gepinacin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Gepinacin is a monocarboxylic acid amide obtained by formal condensation of the carboxy group of 3-isobutoxyphenoxyacetic acid with the amino group of 4-methoxyaniline. It has a role as an antifungal agent and a glycerophosphoinositol synthesis inhibitor. It is a monocarboxylic acid amide, an aromatic ether and an aromatic amide. It derives from a phenylacetic acid.
Scientific Research Applications
Pharmacological Properties and Applications
- Gepinacin, as a novel, first-in-class triazaacenaphthylene antibiotic, is recognized for its unique mechanism of action, inhibiting bacterial DNA replication. It is particularly active against strains of Neisseria gonorrhoeae. A translational approach, utilizing both in vitro pharmacokinetic/pharmacodynamic (PK/PD) and clinical data, was employed to determine the optimal dosage for a phase III study of gepotidacin in treating uncomplicated urogenital gonorrhea (Scangarella-Oman et al., 2022).
Drug Repurposing and COVID-19
- The potential of repurposing drugs, including gepotidacin, has been a critical focus in the fight against COVID-19. The review of ongoing and completed clinical trials, case series, cohort studies, meta-analyses, and retrospective studies emphasizes the importance of repurposing drugs as a strategy in managing and treating COVID-19, alongside approved vaccines. This approach can provide a significant resource in the ongoing battle against the pandemic (Alam et al., 2021).
Genetic Engineering (GE) Research
- Although not directly connected to gepotidacin, it's worth noting the broader context of genetic engineering (GE) research. The last decade has seen GE becoming a mainstream bioengineering technology, especially with the development of the CRISPR/Cas system since 2012. The research articles related to the progress and applications of GE provide insights into the future trajectory of development and application of the technology in various fields, which might indirectly influence the research and application of drugs like gepotidacin (Wei et al., 2022).
Properties
Molecular Formula |
C19H23NO4 |
---|---|
Molecular Weight |
329.4 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-2-[3-(2-methylpropoxy)phenoxy]acetamide |
InChI |
InChI=1S/C19H23NO4/c1-14(2)12-23-17-5-4-6-18(11-17)24-13-19(21)20-15-7-9-16(22-3)10-8-15/h4-11,14H,12-13H2,1-3H3,(H,20,21) |
InChI Key |
JNQHDEHVHXLCAL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)COC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.